N'-(4-ethoxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide

• IUPAC Name: N-[(E)-(4-ethoxyphenyl)methylideneamino]-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• InChI: InChI=1S/C18H18N2O4/c1-2-22-14-9-7-13(8-10-14)11-19-20-18(21)17-12-23-15-5-3-4-6-16(15)24-17/h3-11,17H,2,12H2,1H3,(H,20,21)/b19-11+
• InChI Key: PYMZMXBJODYBHS-YBFXNURJSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C=NNC(=O)C2COC3=CC=CC=C3O2
• Isomeric SMILES: CCOC1=CC=C(C=C1)/C=N/NC(=O)C2COC3=CC=CC=C3O2
• Molecular Formula: C18H18N2O4
• Molecular Weight: 326.3 g/mol

Description

N-(4-ethoxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide, also known as EDBC, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. EDBC belongs to the class of hydrazones, which are organic compounds that have a wide range of biological activities.

Mechanism of Action

The mechanism of action of N'-(4-ethoxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide is not fully understood, but it is believed to involve the inhibition of specific enzymes and cellular pathways. For example, N'-(4-ethoxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide has been shown to inhibit the activity of matrix metalloproteinases, which are enzymes that play a role in cancer progression and tissue remodeling. N'-(4-ethoxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide has also been shown to inhibit the production of pro-inflammatory cytokines, which are molecules that contribute to the development of inflammatory diseases.
Biochemical and Physiological Effects:
N'-(4-ethoxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide has been shown to have a range of biochemical and physiological effects on cells and tissues. In cancer cells, N'-(4-ethoxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide has been shown to induce apoptosis, which is a programmed cell death process. N'-(4-ethoxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide has also been shown to inhibit cell migration and invasion, which are important processes in cancer metastasis. In inflammatory cells, N'-(4-ethoxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide has been shown to reduce the production of reactive oxygen species, which are molecules that can cause cellular damage.

Advantages and Limitations for Lab Experiments

One of the advantages of using N'-(4-ethoxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide in lab experiments is its relatively simple synthesis method. N'-(4-ethoxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide can be synthesized in a few steps using commercially available starting materials. Another advantage is its low toxicity, which makes it suitable for use in cell culture experiments. However, one of the limitations of using N'-(4-ethoxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for research on N'-(4-ethoxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide. One direction is to investigate its potential as a therapeutic agent for cancer and inflammatory diseases. Another direction is to explore its potential for use in material science, particularly in the development of organic electronic devices. Additionally, further research could be done to explore the environmental applications of N'-(4-ethoxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide, particularly in the field of water treatment.

Synthesis Methods

N'-(4-ethoxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide can be synthesized by the condensation of 4-ethoxybenzaldehyde with 2,3-dihydro-1,4-benzodioxine-2-carbohydrazide in the presence of a suitable catalyst. This reaction leads to the formation of N'-(4-ethoxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide as a yellow crystalline solid.

Scientific Research Applications

N'-(4-ethoxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and environmental science. In medicinal chemistry, N'-(4-ethoxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide has been shown to exhibit anti-cancer, anti-inflammatory, and anti-microbial activities. In material science, N'-(4-ethoxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide has been used as a building block for the synthesis of novel organic materials with unique properties. In environmental science, N'-(4-ethoxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide has been studied for its potential application as a water treatment agent.